N-(3-{[2-(2,5-dimethylphenoxy)acetyl]amino}phenyl)butanamide

• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol
• IUPAC Name: N-[3-[[2-(2,5-dimethylphenoxy)acetyl]amino]phenyl]butanamide
• InChI: InChI=1S/C20H24N2O3/c1-4-6-19(23)21-16-7-5-8-17(12-16)22-20(24)13-25-18-11-14(2)9-10-15(18)3/h5,7-12H,4,6,13H2,1-3H3,(H,21,23)(H,22,24)
• InChI Key: NDWUNFATFHZITO-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=CC(=CC=C1)NC(=O)COC2=C(C=CC(=C2)C)C

Description

N-(3-{[2-(2,5-dimethylphenoxy)acetyl]amino}phenyl)butanamide, also known as DMXB-A, is a synthetic compound that has been developed as a potential therapeutic agent for various neurological disorders. DMXB-A belongs to the class of compounds called nicotinic acetylcholine receptor agonists, which are known to have neuroprotective effects.

Mechanism of Action

N-(3-{[2-(2,5-dimethylphenoxy)acetyl]amino}phenyl)butanamide acts as an agonist at the α7 nicotinic acetylcholine receptor, which is known to play a key role in cognitive function and memory. Activation of this receptor by N-(3-{[2-(2,5-dimethylphenoxy)acetyl]amino}phenyl)butanamide leads to the release of various neurotransmitters such as dopamine, acetylcholine, and glutamate, which are important for cognitive function.
Biochemical and Physiological Effects:
N-(3-{[2-(2,5-dimethylphenoxy)acetyl]amino}phenyl)butanamide has been shown to have several biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of inflammatory responses, and the promotion of neurogenesis. N-(3-{[2-(2,5-dimethylphenoxy)acetyl]amino}phenyl)butanamide has also been shown to improve blood flow to the brain, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

N-(3-{[2-(2,5-dimethylphenoxy)acetyl]amino}phenyl)butanamide has several advantages for use in lab experiments, including its high potency and selectivity for the α7 nicotinic acetylcholine receptor. However, N-(3-{[2-(2,5-dimethylphenoxy)acetyl]amino}phenyl)butanamide has some limitations, including its relatively short half-life and the need for further optimization of its pharmacokinetic properties.

Future Directions

There are several future directions for research on N-(3-{[2-(2,5-dimethylphenoxy)acetyl]amino}phenyl)butanamide, including the development of more potent and selective analogs, the investigation of its potential therapeutic effects in other neurological disorders such as multiple sclerosis and traumatic brain injury, and the exploration of its mechanisms of action at the molecular level. Additionally, the potential use of N-(3-{[2-(2,5-dimethylphenoxy)acetyl]amino}phenyl)butanamide as a cognitive enhancer in healthy individuals warrants further investigation.

Synthesis Methods

N-(3-{[2-(2,5-dimethylphenoxy)acetyl]amino}phenyl)butanamide can be synthesized by a multistep process involving the reaction of 2,5-dimethylphenol with acetic anhydride to form 2-(2,5-dimethylphenoxy)acetophenone, which is then reacted with 3-nitroaniline to form the intermediate product, 3-{[2-(2,5-dimethylphenoxy)acetyl]amino}acetophenone. This intermediate is then reduced with sodium borohydride to form the final product, N-(3-{[2-(2,5-dimethylphenoxy)acetyl]amino}phenyl)butanamide.

Scientific Research Applications

N-(3-{[2-(2,5-dimethylphenoxy)acetyl]amino}phenyl)butanamide has been studied extensively for its potential therapeutic effects in various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. N-(3-{[2-(2,5-dimethylphenoxy)acetyl]amino}phenyl)butanamide has been shown to improve cognitive function, memory, and learning in animal models of these diseases.